Cas no 57987-24-3 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-)

1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- structure
57987-24-3 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
CAS No:57987-24-3
MF:C8H14N4O2
MW:198.222361087799
CID:343585
PubChem ID:21509682
Update Time:2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
    • 1-methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4-dione
    • SCHEMBL11846215
    • DTXSID00615315
    • 57987-24-3
    • 1-Methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4(1H,3H)-dione
    • Inchi: 1S/C8H14N4O2/c1-4-5-12-7(13)10-6(9-2)11(3)8(12)14/h4-5H2,1-3H3,(H,9,10,13)
    • InChI Key: HKTPZMCLVARDKH-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(NC)=NC(N1CCC)=O

Computed Properties

  • Exact Mass: 198.11182
  • Monoisotopic Mass: 198.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 65.01

1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- Related Literature

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